Cas no 2229087-11-8 (tert-butyl N-1-(2-chloro-5-fluoropyridin-3-yl)-2-oxoethylcarbamate)

• Product Name: tert-butyl N-1-(2-chloro-5-fluoropyridin-3-yl)-2-oxoethylcarbamate
• CAS No: 2229087-11-8
• MF: C₁₂H₁₄ClFN₂O₃
• MW: 288.702565670013
• CID: 6376608
• PubChem ID: 165700880
• Update Time: 2025-10-12

tert-butyl N-1-(2-chloro-5-fluoropyridin-3-yl)-2-oxoethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(2-chloro-5-fluoropyridin-3-yl)-2-oxoethylcarbamate
• EN300-1883967
• 2229087-11-8
• tert-butyl N-[1-(2-chloro-5-fluoropyridin-3-yl)-2-oxoethyl]carbamate

• Inchi： 1S/C12H14ClFN2O3/c1-12(2,3)19-11(18)16-9(6-17)8-4-7(14)5-15-10(8)13/h4-6,9H,1-3H3,(H,16,18)
• InChI Key： PZXZQWQAXRWVJZ-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CN=1)F)C(C=O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 288.0676982g/mol
• Monoisotopic Mass: 288.0676982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 68.3Ų

Additional information on tert-butyl N-1-(2-chloro-5-fluoropyridin-3-yl)-2-oxoethylcarbamate

Comprehensive Overview of tert-butyl N-1-(2-chloro-5-fluoropyridin-3-yl)-2-oxoethylcarbamate (CAS No. 2229087-11-8)

The compound tert-butyl N-1-(2-chloro-5-fluoropyridin-3-yl)-2-oxoethylcarbamate (CAS No. 2229087-11-8) is a specialized organic molecule with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring a pyridine ring substituted with chloro and fluoro groups, along with a carbamate moiety, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers and industry professionals often search for this compound due to its relevance in drug discovery and development, particularly in the design of kinase inhibitors and other therapeutic agents.

In recent years, the demand for tert-butyl N-1-(2-chloro-5-fluoropyridin-3-yl)-2-oxoethylcarbamate has surged, driven by advancements in precision medicine and targeted therapy. The compound's ability to serve as a building block for heterocyclic compounds aligns with the growing focus on small molecule drugs in oncology and neurology. Additionally, its role in crop protection formulations has attracted attention from the agrochemical sector, where fluoro-substituted pyridines are increasingly used to enhance pesticide efficacy.

The synthesis of tert-butyl N-1-(2-chloro-5-fluoropyridin-3-yl)-2-oxoethylcarbamate typically involves multi-step organic reactions, including amidation and halogenation processes. Its CAS No. 2229087-11-8 is frequently queried in chemical databases, reflecting its importance in high-throughput screening and combinatorial chemistry. The compound's stability under various conditions also makes it a preferred choice for structure-activity relationship (SAR) studies, a hot topic in modern drug design.

From an environmental perspective, the use of fluorinated compounds like this one has sparked discussions on green chemistry and sustainable synthesis. Researchers are exploring eco-friendly alternatives to traditional halogenation methods, addressing concerns about persistent organic pollutants (POPs). This aligns with the broader trend of ESG (Environmental, Social, and Governance) compliance in the chemical industry, a frequently searched topic among stakeholders.

Analytical characterization of tert-butyl N-1-(2-chloro-5-fluoropyridin-3-yl)-2-oxoethylcarbamate relies on techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods are critical for ensuring purity and consistency, especially in GMP (Good Manufacturing Practice) settings. The compound's logP and solubility profiles are also key parameters evaluated during preclinical development, another area of high interest in pharmaceutical forums.

In summary, tert-butyl N-1-(2-chloro-5-fluoropyridin-3-yl)-2-oxoethylcarbamate (CAS No. 2229087-11-8) represents a versatile tool for researchers tackling challenges in drug discovery, agrochemical innovation, and materials science. Its structural features and functional groups continue to inspire novel applications, making it a compound of enduring relevance in both academic and industrial laboratories.